Cas no 1173-75-7 (Ethanedioic acid,1,2-bis(2,3,4,5,6-pentachlorophenyl) ester)
1173-75-7 structure
Product Name:Ethanedioic acid,1,2-bis(2,3,4,5,6-pentachlorophenyl) ester
CAS No:1173-75-7
MF:C14Cl10O4
MW:586.677394866943
CID:148259
PubChem ID:164790
Update Time:2025-04-19
Ethanedioic acid,1,2-bis(2,3,4,5,6-pentachlorophenyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanedioic acid,1,2-bis(2,3,4,5,6-pentachlorophenyl) ester
- bis(2,3,4,5,6-pentachlorophenyl) oxalate
- bis(pentachlorophenyl) ethanedioate
- Bis(pentachlorophenyl)oxalate
- B-Pcpo
- Ethanedioic acid, bis(pentachlorophenyl) ester
- 1173-75-7
- Bis(pentachlorophenyl) oxalate
- Bis(2,3,4,5,6-pentachlorophenyl) oxalate #
- OXTSSJOQCJZYLA-UHFFFAOYSA-N
- BIS(PENTACHLOROPHENYL) OXALATE, 99%
- Ethanedioic acid, 1,2-bis(2,3,4,5,6-pentachlorophenyl) ester
- DTXSID90151757
- SCHEMBL431960
-
- Inchi: 1S/C14Cl10O4/c15-1-3(17)7(21)11(8(22)4(1)18)27-13(25)14(26)28-12-9(23)5(19)2(16)6(20)10(12)24
- InChI Key: OXTSSJOQCJZYLA-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1OC(C(=O)OC1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)=O)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 581.6686
- Monoisotopic Mass: 581.668185g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 9.8
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Ethanedioic acid,1,2-bis(2,3,4,5,6-pentachlorophenyl) ester Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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